Cas no 146887-21-0 (Benzonitrile,3-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-)

• Product Name: Benzonitrile,3-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-
• CAS No: 146887-21-0
• MF: C₁₀H₅Cl₂N₅
• MW: 266.086198568344
• CID: 105465
• PubChem ID: 2774416
• Update Time: 2025-04-18

Benzonitrile,3-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-
• 3-[(4,6-DICHLORO-1,3,5-TRIAZIN-2-YL)AMINO]BENZONITRILE
• AC1MCOEO
• ACMC-20n4zt
• BTB04818
• CTK4C5158
• MolPort-001-761-578
• 146887-21-0
• AKOS009157478
• FT-0741034
• [2-Oxo-2-[(2S,4S)-2,5,12-trihydroxy-4-[5-hydroxy-6-methyl-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethyl]pentanoate
• 3-(4,6-dichloro-1,3,5-triazin-2-ylamino)benzonitrile
• W-205647
• SCHEMBL8973372
• 3-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzonitrile
• DTXSID40379025

• Inchi： 1S/C10H5Cl2N5/c11-8-15-9(12)17-10(16-8)14-7-3-1-2-6(4-7)5-13/h1-4H,(H,14,15,16,17)
• InChI Key： AUFWCRWUKLWVCY-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC1C=CC=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 264.99200
• Monoisotopic Mass: 264.9922006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.49000
• LogP: 2.86668

Benzonitrile,3-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：